Cas no 1343913-58-5 ((5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol)

• Product Name: (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol
• CAS No: 1343913-58-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5208092
• PubChem ID: 64579201
• Update Time: 2025-10-28

(5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, 5-[[(2-ethoxyethyl)amino]methyl]-
• (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol

• Inchi： 1S/C10H17NO3/c1-2-13-6-5-11-7-9-3-4-10(8-12)14-9/h3-4,11-12H,2,5-8H2,1H3
• InChI Key： QTCSKGGWTQFKFQ-UHFFFAOYSA-N
• SMILES： O1C(CNCCOCC)=CC=C1CO

Additional information on (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol

Comprehensive Overview of (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol (CAS No. 1343913-58-5)

(5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol is a specialized organic compound with the CAS number 1343913-58-5. This compound belongs to the furan derivatives family, which is known for its diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of both aminomethyl and methanol functional groups in its structure makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and development.

The molecular formula of (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol is C10H17NO3, and it has a molecular weight of 199.25 g/mol. The compound features a furan ring substituted with a hydroxymethyl group and an ethoxyethylaminomethyl group. These functional groups contribute to its solubility in polar organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's unique structure allows it to participate in various chemical reactions, including nucleophilic substitutions and condensation reactions, making it valuable for synthesizing more complex molecules.

One of the key applications of (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol is in the pharmaceutical industry. It serves as a building block for the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory diseases. Recent studies have explored its potential as a precursor for GABA receptor modulators and enzyme inhibitors, which are critical in treating conditions like anxiety and chronic pain. The compound's ability to cross the blood-brain barrier enhances its utility in central nervous system (CNS) drug development.

In addition to pharmaceuticals, (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol finds use in agrochemical research. Its furan backbone is a common motif in pesticides and herbicides, offering a sustainable alternative to traditional chemicals. Researchers are investigating its role in developing biodegradable agrochemicals that minimize environmental impact. This aligns with the growing demand for eco-friendly solutions in agriculture, a hot topic among consumers and regulatory bodies.

The compound's synthesis typically involves the reaction of 5-(chloromethyl)furan-2-yl)methanol with 2-ethoxyethylamine under controlled conditions. Optimizing the reaction yield and purity is crucial for industrial-scale production. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and ensure its quality. These methods are also essential for verifying the absence of impurities that could affect downstream applications.

Market trends indicate a rising demand for (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol, driven by its expanding applications in life sciences and materials engineering. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet research and industrial needs. Its CAS number 1343913-58-5 is frequently searched in chemical databases, reflecting its relevance in contemporary scientific inquiries. Suppliers often highlight its high purity and stability, which are critical for reproducible results in experimental settings.

From a regulatory perspective, (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol is not classified as a hazardous substance under major chemical safety frameworks. However, standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation, should be followed when handling this compound. Its low toxicity profile makes it a preferred choice for researchers focusing on sustainable and safe chemical processes.

Future research on (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol is expected to explore its potential in emerging fields like green chemistry and nanotechnology. For instance, its derivatives could be used to design novel catalysts or biodegradable polymers. The compound's versatility and adaptability make it a promising candidate for addressing global challenges in healthcare and environmental sustainability. As scientific advancements continue, its role in innovation is likely to expand further.

In conclusion, (5-{(2-ethoxyethyl)aminomethyl}furan-2-yl)methanol (CAS No. 1343913-58-5) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and beyond. Its unique chemical properties, coupled with its growing market demand, underscore its importance in modern chemistry. Researchers and industry professionals are encouraged to explore its potential further, leveraging its capabilities to drive innovation and solve real-world problems. This compound exemplifies the intersection of science and practicality, offering endless possibilities for future discoveries.